Cas no 62425-32-5 (Undecanoic acid, (4-chlorophenyl)-, methyl ester)

Undecanoic acid, (4-chlorophenyl)-, methyl ester structure
62425-32-5 structure
Product Name:Undecanoic acid, (4-chlorophenyl)-, methyl ester
CAS No:62425-32-5
MF:C18H27ClO2
MW:310.858784914017
CID:445246
PubChem ID:71386552
Update Time:2025-04-19

Undecanoic acid, (4-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid, (4-chlorophenyl)-, methyl ester
    • methyl 2-(4-chlorophenyl)undecanoate
    • 62425-32-5
    • DTXSID80808723
    • Inchi: 1S/C18H27ClO2/c1-3-4-5-6-7-8-9-10-17(18(20)21-2)15-11-13-16(19)14-12-15/h11-14,17H,3-10H2,1-2H3
    • InChI Key: KSXJSCQYSRBNIP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(=O)OC)CCCCCCCCC

Computed Properties

  • Exact Mass: 310.17011
  • Monoisotopic Mass: 310.1699578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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